molecular formula C16H17ClN2O3 B7642012 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid

Cat. No. B7642012
M. Wt: 320.77 g/mol
InChI Key: QXYYQMVMGXPISQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of a specific type of enzyme, known as the fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids in the body.

Mechanism of Action

The mechanism of action of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid involves the inhibition of this compound. This enzyme is responsible for the breakdown of endocannabinoids, which are natural compounds that act on the same receptors as THC, the active component of marijuana. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly due to the increased levels of endocannabinoids in the body. These compounds are known to play a role in a variety of physiological processes, including pain sensation, inflammation, appetite regulation, and mood. By inhibiting this compound, this compound has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid in lab experiments is its ability to selectively inhibit this compound, without affecting other enzymes or receptors in the body. This allows researchers to study the specific effects of endocannabinoids on various physiological processes, without the confounding effects of other compounds. However, one limitation of this compound is its relatively short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the use of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid in scientific research. One area of interest is the study of its effects on the immune system, as endocannabinoids have been shown to play a role in immune function. Another area of interest is the development of more potent and selective this compound inhibitors, which could have potential therapeutic applications in the treatment of pain, inflammation, and mood disorders. Additionally, the use of this compound in combination with other drugs or therapies could lead to novel treatment strategies for various diseases.

Synthesis Methods

The synthesis of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid involves several steps. The starting material is 5-chloroindole-2-carboxylic acid, which is converted into the corresponding acid chloride. This is then reacted with cyclopropylamine to form the cyclopropylamide intermediate. The final step involves the addition of 2-methylpropanoic acid to the cyclopropylamide, which results in the formation of the desired compound.

Scientific Research Applications

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid has been extensively used in scientific research due to its ability to inhibit this compound. This enzyme is responsible for the breakdown of endocannabinoids, which are natural compounds that act on the same receptors as THC, the active component of marijuana. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, leading to a variety of physiological effects.

properties

IUPAC Name

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17ClN2O3/c1-9(16(21)22)8-19(12-3-4-12)15(20)14-7-10-6-11(17)2-5-13(10)18-14/h2,5-7,9,12,18H,3-4,8H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXYYQMVMGXPISQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN(C1CC1)C(=O)C2=CC3=C(N2)C=CC(=C3)Cl)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.77 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.